Cas no 1340550-61-9 (1-(2,4-difluorophenyl)cyclopropylmethanamine)

• Product Name: 1-(2,4-difluorophenyl)cyclopropylmethanamine
• CAS No: 1340550-61-9
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 4585486
• PubChem ID: 64561371
• Update Time: 2025-10-29

1-(2,4-difluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2,4-difluorophenyl)cyclopropyl]methanamine
• 1-(2,4-Difluorophenyl)cyclopropane-1-methanamine
• 1-(2,4-difluorophenyl)cyclopropylmethanamine
• (1-(2,4-Difluorophenyl)cyclopropyl)methanamine
• MFCD20362006
• BS-52677
• AKOS013886516
• EN300-121007
• AC3860
• 1-[1-(2,4-difluorophenyl)cyclopropyl]methanamine
• SY145999
• SCHEMBL25400622
• 1340550-61-9

• MDL： MFCD20362006
• Inchi： 1S/C10H11F2N/c11-7-1-2-8(9(12)5-7)10(6-13)3-4-10/h1-2,5H,3-4,6,13H2
• InChI Key： KCCAQFQPSMPPLS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2F)(CN)CC1

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,4-difluorophenyl)cyclopropylmethanamine

1-(2,4-Difluorophenyl)cyclopropylmethanamine (CAS No. 1340550-61-9)

1-(2,4-Difluorophenyl)cyclopropylmethanamine is a compound with the CAS registry number 1340550-61-9. This compound is an organic amine derivative that has garnered attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a cyclopropyl group attached to a methanamine moiety, which is further connected to a 2,4-difluorophenyl ring. This combination of functional groups imparts the compound with distinctive chemical and physical properties.

Recent studies have highlighted the importance of cyclopropylamine derivatives in drug discovery, particularly in the development of novel therapeutic agents. The cyclopropane ring in 1-(2,4-difluorophenyl)cyclopropylmethanamine introduces strain into the molecule, which can enhance its reactivity and binding affinity to specific biological targets. This property makes it a promising candidate for use in designing drugs targeting enzymes or receptors involved in various disease pathways.

The synthesis of 1-(2,4-difluorophenyl)cyclopropylmethanamine involves a multi-step process that typically includes the formation of the cyclopropane ring followed by nucleophilic substitution or addition reactions to introduce the amine group. Researchers have explored various methods to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for pharmacological studies.

In terms of applications, 1-(2,4-difluorophenyl)cyclopropylmethanamine has shown potential as an intermediate in the synthesis of more complex molecules with bioactive properties. Its ability to act as a chiral auxiliary or a building block in medicinal chemistry has been extensively investigated. For example, studies published in 2023 demonstrate its role in constructing heterocyclic compounds with anti-inflammatory and anticancer activities.

The pharmacological profile of 1-(2,4-difluorophenyl)cyclopropylmethanamine is another area of active research. Preclinical studies indicate that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Additionally, its ability to modulate ion channels has been explored in the context of treating epilepsy and other neurological disorders.

From an environmental perspective, understanding the fate and transport of 1-(2,4-difluorophenyl)cyclopropylmethanamine in natural systems is essential for assessing its potential ecological impact. Recent research has focused on determining its biodegradability under aerobic and anaerobic conditions, as well as its adsorption behavior on various soil matrices. These studies are critical for ensuring that its use in industrial and pharmaceutical applications does not pose significant risks to ecosystems.

In conclusion, 1-(2,4-difluorophenyl)cyclopropylmethanamine (CAS No. 1340550-61-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical innovations.